Cas no 142893-89-8 (4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one)

• Product Name: 4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one
• CAS No: 142893-89-8
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD31413760
• CID: 3739728
• Update Time: 2025-06-12

4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-hydroxy-5-methyl-3-nitro-
• 4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one

• MDL： MFCD31413760
• Inchi： 1S/C6H6N2O4/c1-3-2-7-6(10)4(5(3)9)8(11)12/h2H,1H3,(H2,7,9,10)
• InChI Key： WOQFFRGBVKROIL-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C)C(O)=C1[N+]([O-])=O

Additional information on 4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one

Comprehensive Overview of 4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one (CAS No. 142893-89-8)

4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one (CAS No. 142893-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitro-substituted dihydropyridinone derivative is characterized by a hydroxyl group at the 4-position and a methyl group at the 5-position, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and enzyme inhibitors.

The compound’s molecular structure (C₆H₆N₂O₄) features a dihydropyridinone core, a scaffold frequently utilized in medicinal chemistry. Its nitro group at the 3-position enhances electrophilic properties, making it a candidate for nucleophilic substitution reactions. Recent studies highlight its potential in drug discovery, especially in targeting oxidative stress-related pathways, a hot topic in neurodegenerative disease research. Users searching for "nitroheterocyclic compounds" or "dihydropyridinone derivatives" often encounter this compound due to its relevance in structure-activity relationship (SAR) studies.

In agrochemical applications, 4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one has been investigated for its herbicidal and fungicidal properties. Its ability to interfere with plant enzyme systems aligns with the growing demand for eco-friendly pesticides, a trending topic in sustainable agriculture. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a frequent search query among chemists.

The synthesis of CAS No. 142893-89-8 typically involves nitration and cyclization steps, with yields optimized through green chemistry approaches. This resonates with the industry’s shift toward solvent-free reactions and catalytic methods, which are highly searched topics in academic databases. Furthermore, its stability under ambient conditions makes it a practical choice for industrial-scale production.

From a commercial perspective, suppliers often list this compound under long-tail keywords like "high-purity 4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one" or "CAS 142893-89-8 for research use." Its pricing and availability are influenced by demand from contract research organizations (CROs) and academic laboratories. FAQs include queries about its storage conditions (recommended: dry, dark environments) and compatibility with common reagents.

In conclusion, 4-hydroxy-5-methyl-3-nitro-1,2-dihydropyridin-2-one represents a versatile building block in modern chemistry. Its dual utility in pharmaceutical and agrochemical sectors, combined with its alignment with sustainability trends, ensures its continued relevance. Future research may explore its biodegradability and toxicity profiles, addressing another set of user-driven search trends.